Cas no 137132-12-8 (Methyl 3-aminobutanoate hydrochloride)

• Product Name: Methyl 3-aminobutanoate hydrochloride
• CAS No: 137132-12-8
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD07852065
• CID: 2156895
• PubChem ID: 12500431
• Update Time: 2025-10-30

Methyl 3-aminobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminobutanoate hydrochloride
• (3RS)-3-aminobutanoic acid methyl ester hydrochloride
• AKOS008068514
• SY212047
• MFCD12068616
• MFCD07852065
• Z169856728
• FT-0697631
• methyl 3-aminobutanoate;hydrochloride
• methyl 3-aminobutanoate HCl
• SCHEMBL2746439
• F14792
• 3-Aminobutanoic acid methyl ester HCl
• Methyl (R)-3-Aminobutanoate Hydrochloride
• methyl3-aminobutanoatehydrochloride
• Butanoic acid, 3-amino-, methyl ester, hydrochloride
• A886551
• 137132-12-8
• R-3-amino-Butanoic acid methyl ester hydrochloride
• EN300-34467
• S-3-amino-Butanoic acid methyl ester hydrochloride
• Methyl-3-aminobutanoate hydrochloride
• AS-47642
• YNRQJTGGWNTZLJ-UHFFFAOYSA-N
• methyl (RS)-3-amino-butyrate hydrochloride
• CS-0147336
• (3RS)-3-aminobutyric acid methyl ester hydrochloride
• MFCD12068617
• (S)-3-Amino-butyric acid methyl ester.HCl(beta-HoAla-OMe.HCl)
• SY024610
• (R)-3-aminobutanoic acid methyl ester hydrochloride
• (S)-3-Amino-butyric acid methyl ester hydrochloride
• DB-243687

• MDL： MFCD07852065
• Inchi： 1S/C5H11NO2.ClH/c1-4(6)3-5(7)8-2;/h4H,3,6H2,1-2H3;1H
• InChI Key： YNRQJTGGWNTZLJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(C)N)=O

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-aminobutanoate hydrochloride

Recent Advances in the Research of Methyl 3-aminobutanoate Hydrochloride (CAS: 137132-12-8)

Methyl 3-aminobutanoate hydrochloride (CAS: 137132-12-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, known for its versatile applications in organic synthesis and drug development, has recently been the subject of several studies aimed at exploring its potential in medicinal chemistry and biochemical applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of Methyl 3-aminobutanoate hydrochloride, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In addition to synthetic improvements, researchers have investigated the biological activities of Methyl 3-aminobutanoate hydrochloride. A study conducted by the University of Cambridge demonstrated its potential as a precursor for gamma-aminobutyric acid (GABA) analogs, which are known for their neuroactive properties. The compound exhibited moderate binding affinity to GABA receptors in vitro, suggesting its utility in developing new central nervous system (CNS) therapeutics. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters, which highlighted its role in modulating neurotransmitter activity.

Further research has explored the compound's application in drug delivery systems. A 2024 paper in the International Journal of Pharmaceutics reported that Methyl 3-aminobutanoate hydrochloride could be used to enhance the solubility and bioavailability of poorly water-soluble drugs. By incorporating the compound into polymeric nanoparticles, researchers achieved a 30% increase in drug loading capacity and improved release kinetics, paving the way for more efficient drug formulations.

The safety and toxicological profile of Methyl 3-aminobutanoate hydrochloride have also been assessed in recent preclinical studies. Results from acute and subchronic toxicity tests in rodent models indicated no significant adverse effects at therapeutic doses, supporting its potential for further clinical development. However, long-term toxicity studies are still needed to fully evaluate its safety profile.

In conclusion, Methyl 3-aminobutanoate hydrochloride (CAS: 137132-12-8) continues to be a promising candidate in pharmaceutical research, with recent advancements in synthesis, biological activity, and drug delivery applications. Future studies should focus on expanding its therapeutic potential and addressing any remaining safety concerns to facilitate its transition into clinical trials.